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Compound of Interest

Compound Name: 1-Octanesulfonyl chloride

CAS No.: 7795-95-1

Cat. No.: B1293751 Get Quote

Executive Summary & Application Context
1-Octanesulfonyl chloride (CAS: 7795-95-1) is a critical lipophilic building block used

primarily to introduce the octylsulfonyl moiety into pharmacophores, creating sulfonamides and

sulfonate esters.[1][2] Its 8-carbon alkyl chain provides significant lipophilicity (ngcontent-ng-

c1989010908="" _nghost-ng-c3017681703="" class="inline ng-star-inserted">

), often utilized to modulate the bioavailability of hydrophilic drug targets or to create self-
assembled monolayers (SAMs) in materials science.

However, its utility is counterbalanced by its high reactivity toward nucleophiles, specifically

water.[1] Improper handling leads to rapid hydrolysis, generating hydrochloric acid (HCl) gas

and the corresponding sulfonic acid.[1] This guide outlines a zero-tolerance moisture protocol

to preserve reagent integrity and ensure operator safety.

Physicochemical & Hazard Profile
Understanding the physical state of this reagent is critical for handling.[1] With a melting point

of ~14°C, it exists near the phase boundary between solid and liquid in typical laboratory

environments.[1]

Table 1: Critical Physicochemical Data
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Property Value Operational Implication

Molecular Weight 212.74 g/mol
Calculation basis for

stoichiometry.[1]

Physical State Liquid/Solid (MP: 14°C)

Crucial: Will likely solidify in

refrigerator storage (4°C).[1]

Must be warmed to RT before

volumetric transfer.

Boiling Point 75°C @ 0.03 mmHg

High vacuum required for

distillation; thermally unstable

at atmospheric pressure.[1]

Density 1.087 g/mL (25°C)

Viscous liquid; positive

displacement pipettes

recommended if liquid.[1]

Reactivity Electrophilic
Reacts violently with amines,

alcohols, and water.[1]

GHS Classification Skin Corr.[1][3][4] 1B

Causes severe skin burns and

eye damage.[1] Corrosive to

respiratory tract.[1]

The Mechanism of Instability (The "Why")
The primary threat to 1-Octanesulfonyl chloride is atmospheric moisture.[1] The sulfonyl

chloride motif (ngcontent-ng-c1989010908="" _nghost-ng-c3017681703="" class="inline ng-

star-inserted">

) is highly electrophilic.[2] Upon contact with water, it undergoes hydrolysis.[1][5]

Field Insight: This reaction is autocatalytic in closed vessels.[1] The generated HCl gas

increases pressure, leading to the dangerous "pop" or septum rupture when opening old

bottles.[1]

Diagram 1: Hydrolysis & Degradation Pathway
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Caption: The irreversible hydrolysis pathway.[1] Note the generation of HCl gas, which

pressurizes storage containers and degrades the reagent quality.

Storage Protocol: The "Inert Barrier" System
Standard refrigeration is insufficient due to humidity.[1] You must employ a Double-Barrier

System.[1]

The Protocol
Primary Container: Store in a glass vial with a chemically resistant PTFE-lined septum cap.

Never use standard polyethylene caps, as HCl gas can diffuse through or embrittle them.[1]

Atmosphere: Purge the headspace with dry Nitrogen (ngcontent-ng-c1989010908=""

_nghost-ng-c3017681703="" class="inline ng-star-inserted">

) or Argon (

) immediately after every use. Argon is preferred as it is heavier than air and forms a better
"blanket" over the liquid surface.[1]

Secondary Containment: Place the primary vial inside a secondary jar containing a desiccant

(e.g., Drierite or activated molecular sieves).

Temperature: Store at 2–8°C.

Note: At this temperature, the reagent will solidify.[1] You must allow it to warm to room

temperature (approx. 20-30 mins) before attempting to syringe it.[1] Heating it

aggressively (e.g., heat gun) can cause decomposition.[1]
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Shelf-Life Indicators
Visual Check: The liquid should be clear to pale yellow.[1][2][6] Cloudiness or precipitate

indicates the formation of sulfonic acid (hydrolysis product).[1]

Auditory Check: A significant hiss of escaping gas upon piercing the septum indicates HCl

build-up; the reagent purity is likely compromised.[1]

Handling & Synthesis Workflow
To maintain scientific integrity, handle this reagent as if it were air-sensitive organometallic.

Preparation[1][2][7][8][9][10][11]
PPE: Neoprene or Nitrile gloves (double gloving recommended), chemical splash goggles,

and a lab coat.[1] Work strictly in a fume hood.

Glassware: All reaction flasks must be flame-dried or oven-dried and cooled under an inert

atmosphere.[1]

Transfer Technique (The "Schlenk" Standard)
Avoid pouring.[1] Pouring introduces atmospheric moisture and creates a large surface area for

hydrolysis.[1] Use the Positive Pressure Cannula/Syringe method.[1]

Diagram 2: Inert Transfer Workflow
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Reaction Flask Conditions
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Caption: Step-by-step inert transfer workflow. Warming to RT is critical to ensure the reagent is

liquid for accurate volumetric measurement.

Reaction Setup Tips
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Solvent: Use anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF).[1]

Base Scavenger: Always include a non-nucleophilic base (e.g., Triethylamine,

Diisopropylethylamine, or Pyridine) to scavenge the HCl byproduct.[1] Without this, the acid

generated will degrade the product or starting material.[1]

Temperature: Add the sulfonyl chloride at 0°C. The reaction with amines/alcohols is

exothermic.[1]

Emergency & Waste Management
Spills

Evacuate: If a large volume (>10 mL) is spilled outside the hood, evacuate the area due to

lachrymatory effects.[1]

Neutralize: Do not use water directly.[1] Cover the spill with a mixture of sodium carbonate

(ngcontent-ng-c1989010908="" _nghost-ng-c3017681703="" class="inline ng-star-inserted">

) or sodium bicarbonate and an inert absorbent (vermiculite/sand).

Clean: Once absorbed and neutralized, sweep into a hazardous waste container.[1]

Quenching & Disposal
Never discard unreacted sulfonyl chloride directly into solvent waste drums; it may pressurize

the drum over time.[1]

Quench Protocol: Dilute the residue with DCM. Slowly add to a stirred solution of 10%

aqueous Sodium Hydroxide (NaOH) or saturated Sodium Bicarbonate (

) on ice.

Verification: Check pH to ensure it is basic (indicating HCl neutralization).[1]

Disposal: Separate the organic layer for halogenated solvent disposal.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 1-Octanesulfonyl chloride | C8H17ClO2S | CID 82261 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. CAS 7795-95-1: 1-Octanesulfonyl chloride | CymitQuimica [cymitquimica.com]

3. carlroth.com:443 [carlroth.com:443]

4. fishersci.com [fishersci.com]

5. researchgate.net [researchgate.net]

6. 1-Octanesulfonyl Chloride | 7795-95-1 [chemicalbook.com]

7. 1-Octanesulfonyl chloride | 7795-95-1 | Benchchem [benchchem.com]

To cite this document: BenchChem. [Technical Guide: Handling, Storage, and Stability of 1-
Octanesulfonyl Chloride[1]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1293751#handling-and-storage-of-1-octanesulfonyl-
chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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